Oscillatory settling in wormlike-micelle solutions: bursts and a long time scale
Soft Matter Pub Date: 2012-03-08 DOI: 10.1039/C2SM25077B
Abstract
We study the dynamics of a spherical steel ball falling freely through a solution of entangled wormlike-micelles. If the sphere diameter is larger than a threshold value, the settling velocity shows repeated short oscillatory bursts separated by long periods of relative quiescence. We propose a model incorporating the interplay of settling-induced flow, viscoelastic stress and, as in M. E. Cates, D. A. Head and A. Ajdari, Phys. Rev. E, 2002, 66, 025202(R) and A. Aradian and M. E. Cates, Phys. Rev. E, 2006, 73, 041508, a slow structural variable for which our experiments offer independent evidence.
Recommended Literature
- [1] Alkaline hydrolysis of 2,2,3,4,4-pentamethyl-1-phenylphosphetanium bromide
- [2] Correction: Transition metal oxides as a cathode for indispensable Na-ion batteries
- [3] Biosphere 2 Center as a unique tool for environmental studies
- [4] Characterization of transition states for reactions in solution by cross-interaction constants
- [5] Point-of-use robotic sensors for simultaneous pressure detection and chemical analysis†
- [6] Analytical Division Honours
- [7] Agglutination of bacteria using polyvalent nanoparticles of aggregation-induced emissive thiophthalonitrile dyes†
- [8] The anomaly in bioactive sol–gel borate glasses†
- [9] A novel metalorganic route for the direct and rapid synthesis of monodispersed quantum dots of indium phosphide
- [10] Synthesis of Cu2ZnSnS4 thin films directly onto conductive substrates via selective thermolysis using microwave energy†
Journal Name：Soft Matter
Research Products
-
CAS no.: 104188-12-7
